Cas no 872838-45-4 (5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 872838-45-4
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD05885509
• CID: 3148283
• PubChem ID: 2052640
• Update Time: 2025-05-27

5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid
• IFLAB-BB F1956-0016
• AKOS002666024
• BDBM53876
• 5-(6-amino-5-methylpyridin-3-yl)thiophene-2-carboxylicacid
• MLS000685990
• SMR000324862
• cid_2052640
• 5-(6-amino-5-methyl-3-pyridinyl)-2-thiophenecarboxylic acid
• E86906
• HMS3379N19
• SR-01000019207-1
• HMS2595G12
• F1956-0016
• EN300-237920
• CHEMBL1454685
• SR-01000019207
• 5-(6-azanyl-5-methyl-pyridin-3-yl)thiophene-2-carboxylic acid
• 872838-45-4
• 5-(6-amino-5-methyl-3-pyridyl)-2-thenoic acid

• MDL： MFCD05885509
• Inchi： 1S/C11H10N2O2S/c1-6-4-7(5-13-10(6)12)8-2-3-9(16-8)11(14)15/h2-5H,1H3,(H2,12,13)(H,14,15)
• InChI Key： RHGPTOUJLXZQEP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CN=C(C(C)=C1)N

Computed Properties

• Exact Mass: 234.04629874Da
• Monoisotopic Mass: 234.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 872838-45-4)

The compound 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 872838-45-4) is a heterocyclic organic molecule featuring a unique combination of pyridine and thiophene rings. This structure endows it with significant potential in pharmaceutical and material science applications. With the growing interest in small-molecule drug discovery and bioconjugation techniques, this compound has garnered attention for its versatile reactivity and functional group compatibility.

Researchers are increasingly exploring 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid as a building block for kinase inhibitors and biodegradable polymers. Its carboxylic acid moiety allows for easy derivatization, making it valuable in peptide coupling and metal-organic framework (MOF) synthesis. Recent studies highlight its role in targeted drug delivery systems, aligning with the trend toward personalized medicine.

The amino-methylpyridine segment of this compound is particularly noteworthy for its hydrogen-bonding capacity, which enhances molecular recognition in enzyme-substrate interactions. This property is critical in designing high-affinity ligands for cancer therapeutics and neurodegenerative disease research. Users searching for "thiophene-based drug candidates 2024" or "pyridine derivatives in medicinal chemistry" will find this compound highly relevant.

From an industrial perspective, CAS No. 872838-45-4 is being investigated for its role in organic electronics, such as OLED materials and conductive polymers. Its conjugated system offers excellent charge transport properties, addressing the demand for sustainable energy materials. Searches like "thiophene-carboxylic acid applications" or "pyridine-thiophene hybrid materials" reflect this niche interest.

Quality control of 5-(6-Amino-5-methylpyridin-3-yl)thiophene-2-carboxylic acid involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring purity for GMP-compliant synthesis. FAQs such as "How to characterize CAS 872838-45-4?" or "Stability of amino-methylpyridine derivatives" are common among laboratory professionals.

In summary, 872838-45-4 represents a multifaceted compound bridging drug development and advanced materials science. Its structural features align with current trends in green chemistry and precision therapeutics, making it a subject of ongoing research and commercial interest.